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An In-depth Technical Guide on a Sparsely Characterized Epoxide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive literature review of Oxirane, 2-methyl-3-(1-
methylethyl)-, also known by its CAS Registry Number 1192-31-0 and synonyms such as 4-
methyl-2,3-epoxypentane and 2-isopropyl-3-methyloxirane. Despite its simple structure, this
epoxide is not extensively documented in publicly available scientific literature. This review
consolidates the available chemical and physical data, proposes a general synthetic approach
based on established chemical principles, and identifies significant gaps in the existing
knowledge, particularly concerning its biological activity and detailed experimental protocols.
The aim is to provide a foundational resource for researchers interested in the synthesis,
characterization, and potential applications of this compound.

Introduction

Oxirane, 2-methyl-3-(1-methylethyl)-, is a saturated three-membered cyclic ether. The
epoxide functional group is of significant interest in organic synthesis and medicinal chemistry
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due to its inherent ring strain, which makes it susceptible to ring-opening reactions with a
variety of nucleophiles. This reactivity allows for the introduction of diverse functionalities and
the construction of complex molecular architectures. While many epoxides have been
investigated for their biological activities, including antimicrobial and cytotoxic effects, the
specific biological profile of Oxirane, 2-methyl-3-(1-methylethyl)- remains largely unexplored
in the current body of scientific literature.

This guide summarizes the known physicochemical properties of the title compound, outlines a
general and plausible synthetic methodology, and presents the limited available spectroscopic
data for related isomers. A critical aspect of this review is the identification of the current lack of
quantitative biological data and detailed experimental protocols, highlighting opportunities for
future research in this area.

Physicochemical Properties

The fundamental physicochemical properties of Oxirane, 2-methyl-3-(1-methylethyl)- have
been primarily derived from computational models and database entries. A summary of these
properties is presented in Table 1.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b075206?utm_src=pdf-body
https://www.benchchem.com/product/b075206?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Molecular Formula CeH120 PubChem[1]
Molecular Weight 100.16 g/mol PubChem[1]
CAS Registry Number 1192-31-0 PubChem[1]
IUPAC Name 2-methyl-3-(1- PubChem[1]

methylethyl)oxirane

4-methyl-2,3-epoxypentane, 2-
Synonyms ) ) PubChem[1]
isopropyl-3-methyloxirane

XLogP3-AA (Computed) 1.7 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem|[1]
Hydrogen Bond Acceptor

Count 1 PubChem[1]
Rotatable Bond Count 1 PubChem[1]
Exact Mass 100.088815002 Da PubChem[1]
Topological Polar Surface Area  12.5 A2 PubChem|[1]

Synthesis

A specific, detailed experimental protocol for the synthesis of Oxirane, 2-methyl-3-(1-
methylethyl)- with reported yields is not readily available in the surveyed literature. However,
based on fundamental principles of organic chemistry, the most direct and common method for
the synthesis of this epoxide would be the epoxidation of its corresponding alkene, 4-methyl-2-
pentene.

Proposed Synthetic Pathway: Epoxidation of 4-methyl-2-
pentene

The epoxidation of an alkene is a well-established transformation, typically achieved using a
peroxy acid. Meta-chloroperoxybenzoic acid (m-CPBA) is a widely used reagent for this
purpose due to its commercial availability, relative stability, and high efficiency. The reaction
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proceeds via a concerted mechanism, often referred to as the "butterfly mechanism,” where the
oxygen atom is transferred from the peroxy acid to the double bond of the alkene.

The logical workflow for this synthesis is depicted in the following diagram:

Starting Material Reagents & Solvent

4-methyl-2-pentene . . . ) Aprotic Solvent
E’n Chloroperoxybenzoic acid (m CPBAD Qe 9., Dichloromethane, Chloroform)
¢ Reacti$n Step
4
Epoxidation Reaction
(Stirring at controlled temperature, e.g., 0 °C to room temp)
4 Workup & Purification R

1. Quenching of excess peroxy acid
2. Aqueous wash
3. Drying of organic layer

Purification
(e.g., Column Chromatography)

N

Final F roduct

J
~
E)xwane 2- methyl -3-(1- methylethyl)j

(cis or trans isomer)

Click to download full resolution via product page

Figure 1: Proposed workflow for the synthesis of Oxirane, 2-methyl-3-(1-methylethyl)-.

General Experimental Protocol (Hypothetical)

The following is a generalized, hypothetical protocol for the epoxidation of 4-methyl-2-pentene.
Note: This protocol has not been experimentally validated for this specific substrate and should
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be adapted and optimized based on laboratory experiments.

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-
methyl-2-pentene (1 equivalent) in a suitable aprotic solvent, such as dichloromethane
(DCM) or chloroform. Cool the solution to 0 °C in an ice bath.

» Reagent Addition: To the cooled solution, add m-CPBA (typically 1.1 to 1.5 equivalents)
portion-wise over a period of 15-30 minutes, ensuring the temperature remains low.

e Reaction Monitoring: Allow the reaction to stir at 0 °C and then gradually warm to room
temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas
chromatography (GC) until the starting alkene is consumed.

o Workup: Upon completion, quench the excess peroxy acid by adding a reducing agent, such
as a saturated aqueous solution of sodium thiosulfate or sodium sulfite. Transfer the mixture
to a separatory funnel and wash sequentially with a saturated aqueous solution of sodium
bicarbonate (to remove m-chlorobenzoic acid) and brine.

 [solation: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or
magnesium sulfate), filter, and concentrate the solvent under reduced pressure.

 Purification: Purify the crude product by flash column chromatography on silica gel using a
suitable eluent system (e.g., a mixture of hexanes and ethyl acetate) to afford the pure
epoxide.

Expected Stereochemistry: The epoxidation reaction is stereospecific. Therefore, the
epoxidation of (E)-4-methyl-2-pentene will yield the trans-epoxide, while the epoxidation of
(2)-4-methyl-2-pentene will yield the cis-epoxide.

Spectroscopic Characterization

Specific spectroscopic data (*H NMR, 3C NMR, IR, MS) for Oxirane, 2-methyl-3-(1-
methylethyl)- is not available in the reviewed literature. However, data for the related isomer,
1,2-Epoxy-4-methylpentane, is available and can serve as a point of reference.

Table 2: Spectroscopic Data for 1,2-Epoxy-4-methylpentane (CAS 23850-78-4)
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Data Type Key Features Source

A literature reference points to
a 13C NMR spectrum for this
compound, but the specific
13C NMR ) ) ) SpectraBase[2]
chemical shifts are not readily
available without accessing the

primary source.

The mass spectrum is
Mass Spectrum (EI) available in the NIST NIST WebBook][3]
WebBook.

It is anticipated that the *H NMR spectrum of Oxirane, 2-methyl-3-(1-methylethyl)- would
show characteristic signals for the protons on the oxirane ring, typically in the range of 2.5-3.5
ppm. The isopropyl and methyl groups would exhibit signals in the upfield region. The 3C NMR
spectrum would show signals for the two carbons of the epoxide ring in the range of
approximately 40-60 ppm. An IR spectrum would be expected to show C-O-C stretching
vibrations for the epoxide ring around 1250 cm~t and 800-950 cm~1.

Biological Activity

A thorough search of the scientific literature, including major chemical and biological
databases, did not yield any specific reports on the biological activity of Oxirane, 2-methyl-3-
(1-methylethyl)-. While the epoxide moiety is a feature in some biologically active molecules,
and some commercial epoxy resins have demonstrated antimicrobial properties, there is no
direct evidence to suggest any particular biological function for this specific compound.[4][5]

The absence of data on the biological activity of this compound represents a significant
knowledge gap. Future research could involve screening this epoxide for a range of biological
activities, including but not limited to:

o Antimicrobial activity: Against a panel of pathogenic bacteria and fungi.

o Cytotoxicity: Against various cancer cell lines to assess any potential anticancer effects.
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» Enzyme inhibition: Targeting specific enzymes where an epoxide might act as an
electrophilic trap.

A general workflow for preliminary biological screening is proposed below:

Test Compound
E)xirane, 2-methyl-3-(1-methylethyl))
Primary Screening Assays

Antimicrobial Assays Cytotoxicity Assays Enzyme Inhibition Assays
(e.g., MIC, MBC) (e.g., MTT, XTT) (Target-based)
Data Ahnalysis
A 4 Y A 4
Determine IC50 / MIC values
Evaluate dose-response relationships

Decisign Point
\

Yes Yes

Further Inyestigation

(Mechanism of Action Studies) (Structure-Activity Relationship (SAR) Studies)

Click to download full resolution via product page

Figure 2: A logical workflow for the initial biological evaluation of Oxirane, 2-methyl-3-(1-
methylethyl)-.
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Conclusion and Future Directions

Oxirane, 2-methyl-3-(1-methylethyl)- is a simple epoxide for which there is a significant lack
of published experimental data. This review has consolidated the available information on its
physicochemical properties and proposed a general synthetic route. The primary conclusion of
this literature survey is that the biological activity and detailed characterization of this
compound remain unexplored.

For researchers in drug discovery and materials science, this presents an opportunity. The
synthesis and subsequent biological screening of this compound could lead to the discovery of
novel biological activities. Furthermore, the detailed spectroscopic characterization and the
development of a robust, high-yielding synthetic protocol would be valuable contributions to the
chemical literature. Future work should focus on the practical synthesis and purification of this
epoxide, followed by a comprehensive spectroscopic analysis and a broad-based screening for
biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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